N-(2-methoxyethyl)-2-(4-methylphenyl)acetamide

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: N-(2-methoxyethyl)-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C12H17NO2/c1-10-3-5-11(6-4-10)9-12(14)13-7-8-15-2/h3-6H,7-9H2,1-2H3,(H,13,14)
• InChI Key: JLEFKFFPHWTYFR-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CC(=O)NCCOC

Description

N-(2-methoxyethyl)-2-(4-methylphenyl)acetamide, also known as etomidate, is a potent intravenous anesthetic agent that is widely used in clinical practice. It was first synthesized in 1964 by Janssen Pharmaceutica and has since become an important tool in the induction and maintenance of anesthesia. In addition to its clinical use, etomidate has also been studied extensively in scientific research due to its unique mechanism of action and biochemical and physiological effects.

Mechanism of Action

Etomidate acts primarily on gamma-aminobutyric acid (GABA) receptors in the brain, which are responsible for inhibiting neuronal activity. It enhances the activity of GABA by binding to a specific site on the receptor, leading to an increase in chloride ion influx and subsequent hyperpolarization of the neuron. This results in a decrease in neuronal activity and ultimately leads to anesthesia.
Biochemical and Physiological Effects
In addition to its effects on GABA receptors, N-(2-methoxyethyl)-2-(4-methylphenyl)acetamide has been shown to have a number of other biochemical and physiological effects. It has been shown to inhibit the activity of adrenocorticotropic hormone (ACTH), which is responsible for the production of cortisol in the adrenal gland. This can lead to a decrease in cortisol levels and potentially result in adrenal insufficiency. Etomidate has also been shown to inhibit the activity of cytochrome P450 enzymes, which are responsible for the metabolism of a wide range of drugs and toxins.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methoxyethyl)-2-(4-methylphenyl)acetamide for use in lab experiments is its rapid onset of action and short duration of effect. This allows researchers to quickly induce anesthesia and study the effects of anesthesia on brain function and behavior. However, this compound has also been shown to have a number of limitations, including its potential to cause adrenal insufficiency and its inhibitory effects on cytochrome P450 enzymes.

Future Directions

There are a number of potential future directions for research on N-(2-methoxyethyl)-2-(4-methylphenyl)acetamide. One area of interest is the development of new anesthetic agents that target GABA receptors more selectively, potentially reducing the risk of adverse effects such as adrenal insufficiency. Another area of interest is the development of new methods for studying the effects of anesthesia on brain function and behavior, such as the use of advanced imaging techniques to visualize changes in neuronal activity. Finally, there is also potential for the development of new applications for this compound outside of anesthesia, such as in the treatment of neurological disorders.

Synthesis Methods

The synthesis of N-(2-methoxyethyl)-2-(4-methylphenyl)acetamide involves the reaction of 2,4-dimethylphenol with chloroacetyl chloride to produce 2,4-dimethylphenyl chloroacetate. This intermediate is then reacted with sodium methoxide and 2-methoxyethanol to produce this compound.

Scientific Research Applications

Etomidate has been used extensively in scientific research to study its effects on the central nervous system. It is commonly used as a tool to induce anesthesia in animal models, allowing researchers to study the effects of anesthesia on brain function and behavior. Etomidate has also been used in studies investigating the mechanisms of action of other anesthetic agents, as well as in studies examining the effects of anesthesia on gene expression and protein synthesis.